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Compound of Interest

Compound Name: EPZ004777 hydrochloride

Cat. No.: B10800353

Get Quote

For Researchers, Scientists, and Drug Development
Professionals
These application notes provide a comprehensive guide for studying the effects of EPZ004777
hydrochloride, a potent and selective inhibitor of the histone methyltransferase DOT1L. The

information is tailored for researchers in oncology, epigenetics, and drug discovery, with a focus

on cancers driven by MLL (Mixed Lineage Leukemia) gene rearrangements.

Mechanism of Action
EPZ004777 hydrochloride is a small molecule inhibitor that competitively targets the S-

adenosylmethionine (SAM)-binding pocket of DOT1L, the sole enzyme responsible for mono-,

di-, and tri-methylation of histone H3 at lysine 79 (H3K79).[1] In MLL-rearranged leukemias, the

MLL fusion protein aberrantly recruits DOT1L to ectopic gene loci, leading to hypermethylation

of H3K79 and sustained expression of leukemogenic genes like HOXA9 and MEIS1.[1][2]

EPZ004777-mediated inhibition of DOT1L reverses this hypermethylation, leading to the

downregulation of these target genes, cell cycle arrest, differentiation, and ultimately apoptosis

in MLL-rearranged cancer cells.[1][2][3]
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Recommended Cell Lines for EPZ004777
Hydrochloride Studies
The selection of an appropriate cell line is critical for the successful investigation of EPZ004777
hydrochloride's effects. Cell lines harboring MLL rearrangements are particularly sensitive to

DOT1L inhibition.

Table 1: Recommended Human Leukemia Cell Lines

Cell Line
Type of
Leukemia

MLL
Rearrangemen
t

Reported IC50
(EPZ004777)

Reference

MV4-11
Biphenotypic

Leukemia
MLL-AF4 0.17 µM [4]

MOLM-13
Acute Myeloid

Leukemia (AML)
MLL-AF9 0.72 µM [2][4]

RS4;11

Acute

Lymphoblastic

Leukemia (ALL)

MLL-AF4 6.47 µM [4]

SEM

Acute

Lymphoblastic

Leukemia (ALL)

MLL-AF4 1.72 µM [4]

KOPN-8

Acute

Lymphoblastic

Leukemia (ALL)

MLL-ENL 0.62 µM [2][4]

THP-1
Acute Myeloid

Leukemia (AML)
MLL-AF9 3.36 µM [4]

MUTZ-11
Acute Myeloid

Leukemia (AML)
MLL-PTD Sensitive [5]

EOL-1
Eosinophilic

Leukemia
MLL-PTD Sensitive [5]
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Negative Control Cell Lines
Cell lines lacking MLL rearrangements are generally resistant to EPZ004777 and serve as

excellent negative controls.

Cell Line
Type of
Leukemia

MLL Status
Reported IC50
(EPZ004777)

Reference

Jurkat

T-cell Acute

Lymphoblastic

Leukemia

No

Rearrangement
>50 µM [2]

HL-60

Acute

Promyelocytic

Leukemia

No

Rearrangement
>50 µM [2]

U937
Histiocytic

Lymphoma

No

Rearrangement
>50 µM [2]

Kasumi-1
Acute Myeloid

Leukemia

No

Rearrangement
32.99 µM [2][4]

REH

Acute

Lymphoblastic

Leukemia

No

Rearrangement
13.90 µM [2]

Experimental Protocols
Preparation of EPZ004777 Hydrochloride Stock Solution
EPZ004777 hydrochloride is soluble in DMSO.

Reconstitution: Prepare a high-concentration stock solution (e.g., 10 mM) by dissolving the

compound in sterile DMSO. Warm the tube at 37°C for 10 minutes and/or use an ultrasonic

bath to aid dissolution.[4]

Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles

and store at -20°C or -80°C for several months.[4][6]
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Cell Culture and Treatment
Standard aseptic cell culture techniques are required.

Cell Thawing and Maintenance: Thaw cells rapidly in a 37°C water bath and transfer to pre-

warmed culture medium.[7] Culture cells at 37°C in a humidified atmosphere with 5% CO2.

[7] Maintain exponentially growing cells for all experiments.

Treatment: On the day of the experiment, dilute the EPZ004777 stock solution to the desired

final concentrations in fresh culture medium. Replace the existing medium with the drug-

containing medium. For vehicle controls, use medium with an equivalent concentration of

DMSO.

Cell Viability and Proliferation Assays
These assays are fundamental to determining the cytotoxic and anti-proliferative effects of

EPZ004777.

Protocol using Guava Viacount Assay:

Plate exponentially growing cells in triplicate in 96-well plates at a density of 3 x 10^4

cells/well in a final volume of 150 µL.[2][6]

Add increasing concentrations of EPZ004777 (e.g., 0.01 µM to 50 µM) or DMSO vehicle

control.[2][6]

Determine the viable cell number every 3-4 days for up to 18 days using the Guava

Viacount assay according to the manufacturer's protocol.[2][6]

On the days of cell counting, replace the growth medium and EPZ004777 and re-seed the

cells at a density of 5 x 10^4 cells/well.[6]

Calculate IC50 values from concentration-response curves using appropriate software

(e.g., GraphPad Prism).[3]

Alternative Assays: Other common viability assays include MTT, XTT, and WST-1, which

measure metabolic activity.[8][9] Luminescent assays that quantify ATP levels are also a

highly sensitive option.[8]
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Western Blot Analysis for H3K79 Methylation
This experiment is crucial to confirm the on-target effect of EPZ004777.

Protocol for Histone Extraction and Western Blot:

Treat cells (e.g., MV4-11) with EPZ004777 (e.g., 3 µM) or DMSO for various time points

(e.g., 1, 2, 4, 6 days).[2]

Harvest cells and extract histones using an acid extraction method.

Quantify histone concentration using a protein assay (e.g., Bradford).

Separate equal amounts of histones on a 4-20% Tris-glycine gel and transfer to a PVDF

membrane.[10]

Block the membrane with 5% non-fat milk or BSA in TBST.

Incubate the membrane with a primary antibody specific for H3K79me2 (dimethylated

H3K79).[2][11] Use an antibody for total Histone H3 as a loading control.

Wash the membrane and incubate with an appropriate HRP-conjugated secondary

antibody.

Detect the signal using an enhanced chemiluminescence (ECL) substrate and image the

blot.

A time-dependent decrease in H3K79me2 levels should be observed, with significant

reduction often seen after 4-5 days of treatment.[2]

Gene Expression Analysis by Quantitative Real-Time
PCR (qRT-PCR)
This protocol allows for the quantification of changes in the expression of key MLL target

genes.

Protocol for qRT-PCR:
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Treat MLL-rearranged cells (e.g., MOLM-13, MV4-11) with EPZ004777 at various

concentrations or for different durations.[2]

Isolate total RNA from the cells using a suitable kit.

Synthesize cDNA from the RNA using a reverse transcription kit.

Perform qRT-PCR using primers specific for HOXA9, MEIS1, and a housekeeping gene

(e.g., GAPDH, ACTB) for normalization.

Analyze the data using the ΔΔCt method to determine the fold change in gene expression

relative to the vehicle-treated control.

A concentration- and time-dependent decrease in HOXA9 and MEIS1 mRNA levels is

expected.[2]
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Caption: Mechanism of EPZ004777 in MLL-rearranged leukemia.
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Caption: A typical experimental workflow for evaluating EPZ004777.
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Caption: Cascade of cellular events following EPZ004777 treatment.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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